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Compound of Interest

Compound Name: 3-Hydroxy-5-nitrobenzoic acid

Cat. No.: B184562

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. The proper handling and disposal of laboratory chemicals are
critical to ensuring a safe working environment and preventing environmental contamination.
This guide provides essential, immediate safety and logistical information for the disposal of 3-
Hydroxy-5-nitrobenzoic acid, a compound requiring careful management.

Immediate Safety and Handling Precautions

Before proceeding with the disposal of 3-Hydroxy-5-nitrobenzoic acid, it is crucial to be
aware of its potential hazards. This compound is classified as harmful if swallowed, causes skin
irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Therefore,
appropriate personal protective equipment (PPE) must be worn at all times when handling this
chemical.

Key Safety Measures:

e Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood, to avoid inhalation of dust or fumes.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Use chemically resistant gloves.
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o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

o Protective Clothing: Wear a lab coat and closed-toe shoes.

» Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
areas where the chemical is used.[1][2]

Disposal Procedures: A Step-by-Step Guide

The recommended procedure for the disposal of 3-Hydroxy-5-nitrobenzoic acid and its
containers is to engage a licensed professional waste disposal service.[2] Due to its hazardous
nature, this chemical should not be disposed of in general laboratory waste or poured down the
drain.

Operational Plan for Disposal:
e Segregation and Storage:
o Keep 3-Hydroxy-5-nitrobenzoic acid in its original, clearly labeled container.
o Store the waste container in a designated, secure area away from incompatible materials.
o Ensure the container is tightly closed to prevent leaks or spills.
e Engage a Licensed Waste Disposal Service:
o Contact a certified hazardous waste disposal company to arrange for pickup.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Hydroxy-5-
nitrobenzoic acid.

o Follow all instructions provided by the disposal service regarding packaging and labeling
for transport.

o Documentation:

o Maintain a record of the amount of 3-Hydroxy-5-nitrobenzoic acid designated for
disposal.
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o Keep copies of all waste transfer documentation provided by the disposal company for
regulatory compliance.

Quantitative Data Summary

For quick reference, the following table summarizes the key hazard classifications for 3-
Hydroxy-5-nitrobenzoic acid.

Hazard Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation

Data sourced from Sigma-Aldrich product information.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and necessary steps for the
proper disposal of 3-Hydroxy-5-nitrobenzoic acid.
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Disposal Workflow for 3-Hydroxy-5-nitrobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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